Cas no 64218-94-6 (1(2H)-Quinolinecarboxylic acid, 2-cyano-4-methoxy-, ethyl ester)
64218-94-6 structure
Product Name:1(2H)-Quinolinecarboxylic acid, 2-cyano-4-methoxy-, ethyl ester
CAS No:64218-94-6
MF:C14H14N2O3
MW:258.272563457489
CID:1673756
Update Time:2024-09-03
1(2H)-Quinolinecarboxylic acid, 2-cyano-4-methoxy-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1(2H)-Quinolinecarboxylic acid, 2-cyano-4-methoxy-, ethyl ester
-
- Inchi: 1S/C14H14N2O3/c1-3-19-14(17)16-10(9-15)8-13(18-2)11-6-4-5-7-12(11)16/h4-8,10H,3H2,1-2H3
- InChI Key: GTACMDIDLNEONM-UHFFFAOYSA-N
- SMILES: N1(C(OCC)=O)C2=C(C=CC=C2)C(OC)=CC1C#N
Computed Properties
- Exact Mass: 258.10052
Experimental Properties
- Density: 1.25±0.1 g/cm3(Predicted)
- Melting Point: 127-128 °C(Solv: ethanol (64-17-5))
- Boiling Point: 449.3±45.0 °C(Predicted)
- PSA: 62.56
- pka: -4.09±0.60(Predicted)
1(2H)-Quinolinecarboxylic acid, 2-cyano-4-methoxy-, ethyl ester Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
64218-94-6 (1(2H)-Quinolinecarboxylic acid, 2-cyano-4-methoxy-, ethyl ester) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent